Cas no 2639390-28-4 (ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate)

• Product Name: ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate
• CAS No: 2639390-28-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5639695
• PubChem ID: 165901590
• Update Time: 2025-07-01

ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27782405
• ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate
• 2639390-28-4

• Inchi： 1S/C16H30N2O3/c1-4-21-15(19)10-13(9-12(2)3)11-18-16(20)14-5-7-17-8-6-14/h12-14,17H,4-11H2,1-3H3,(H,18,20)/t13-/m0/s1
• InChI Key： VVHBEKQDOPZAPM-ZDUSSCGKSA-N
• SMILES： O=C(C1CCNCC1)NC[C@H](CC(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate

Comprehensive Analysis of Ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate (CAS No. 2639390-28-4)

The compound ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate (CAS No. 2639390-28-4) is a specialized ester derivative with a unique structural framework, combining a piperidine moiety and a hexanoate backbone. Its molecular architecture features a stereocenter at the 3S position, which is critical for its biological activity and synthetic applications. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways.

In recent years, the demand for chiral intermediates like ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its piperidin-4-yl group, which is a common pharmacophore in CNS-targeting drugs and GPCR modulators. The compound's ester functionality also makes it a versatile precursor for prodrug development, aligning with the growing trend of targeted drug delivery systems.

From a synthetic perspective, CAS No. 2639390-28-4 exemplifies the convergence of green chemistry principles and high-yield methodologies. Its production often involves enantioselective catalysis, a hot topic in organic synthesis, as industries strive to minimize waste and improve atom economy. The compound's formamido linkage further enhances its stability, making it suitable for long-term storage and large-scale manufacturing—a key consideration for contract research organizations (CROs) and API manufacturers.

The pharmacological potential of ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate is another area of intense exploration. Preliminary studies suggest its relevance in neurodegenerative disease research, particularly in modulating enzyme inhibition and receptor binding. These properties align with current biomedical trends, such as the search for small-molecule therapeutics against Alzheimer's and Parkinson's diseases. Additionally, its lipophilic nature may facilitate blood-brain barrier penetration, a recurring challenge in CNS drug design.

In the context of SEO optimization, this compound addresses frequently searched terms like "chiral building blocks for drug discovery", "piperidine derivatives in pharmaceuticals", and "ester-based prodrug synthesis". Its CAS number 2639390-28-4 is often queried by chemical suppliers and research databases, highlighting its commercial and academic relevance. Furthermore, discussions around sustainable synthesis and AI-driven molecular design—topics dominating scientific forums—are inherently linked to such advanced intermediates.

Quality control and analytical characterization of ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate rely heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with ICH guidelines, a critical concern for regulatory submissions. The compound's stereochemical purity is particularly scrutinized, as even minor enantiomeric impurities can impact drug efficacy and safety profiles.

In summary, ethyl (3S)-5-methyl-3-{[(piperidin-4-yl)formamido]methyl}hexanoate (CAS No. 2639390-28-4) represents a multifaceted chemical entity with broad applications in drug development, catalysis, and material science. Its structural complexity and functional versatility make it a valuable asset for researchers tackling 21st-century healthcare challenges, while its synthetic accessibility supports industrial scalability. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and innovation-driven markets.